1-(3-ethoxybenzoyl)-4-(2-pyridinyl)piperazine

• IUPAC Name: (3-ethoxyphenyl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H21N3O2/c1-2-23-16-7-5-6-15(14-16)18(22)21-12-10-20(11-13-21)17-8-3-4-9-19-17/h3-9,14H,2,10-13H2,1H3
• InChI Key: NMXIBZHNCCJXTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

1-(3-ethoxybenzoyl)-4-(2-pyridinyl)piperazine, commonly known as EPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPP belongs to the class of piperazine derivatives and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of EPP is not fully understood. However, it is believed to act on various molecular targets, including enzymes, receptors, and ion channels. EPP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It has also been found to modulate the activity of the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
EPP has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response. EPP has also been shown to increase the levels of the neurotransmitter dopamine, which is involved in the regulation of mood, motivation, and movement.

Advantages and Limitations for Lab Experiments

EPP has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. It is also stable and can be stored for long periods without degradation. However, EPP has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of EPP. One area of research is the development of EPP derivatives with improved pharmacokinetic and pharmacodynamic properties. Another area of research is the investigation of the potential of EPP for the treatment of neurological disorders. Additionally, the study of the molecular targets of EPP and its mechanism of action could provide valuable insights into its therapeutic potential.
Conclusion:
In conclusion, EPP is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method involves a multistep process, and its mechanism of action is not fully understood. EPP has several biochemical and physiological effects and has advantages and limitations for lab experiments. There are several future directions for the study of EPP, including the development of EPP derivatives and the investigation of its therapeutic potential for neurological disorders.

Synthesis Methods

The synthesis of EPP involves a multistep process that starts with the reaction of 2-pyridinecarboxaldehyde with ethyl acetoacetate to form 2-acetylpyridine. The next step involves the reaction of 2-acetylpyridine with hydrazine hydrate to form 2-acetylpyridine hydrazone, which is further reacted with ethyl 3-bromobenzoate to form 1-(3-bromobenzoyl)-4-(2-pyridinyl)piperazine. Finally, the compound is treated with sodium ethoxide to obtain 1-(3-ethoxybenzoyl)-4-(2-pyridinyl)piperazine.

Scientific Research Applications

EPP has shown potential applications in various fields of scientific research. It has been studied for its anti-tumor and anti-inflammatory properties. EPP has also been found to have a significant effect on the central nervous system, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.